3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine

• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• IUPAC Name: 5-(dicyclopropylmethyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H15N3/c11-9-5-8(12-13-9)10(6-1-2-6)7-3-4-7/h5-7,10H,1-4H2,(H3,11,12,13)
• InChI Key: KLEGPVZGQHRJQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2CC2)C3=CC(=NN3)N

Description

3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine is a pyrazole derivative characterized by a dicyclopropylmethyl substituent at the 3-position of the pyrazole core. The pyrazole scaffold is a privileged structure in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π interactions, making it a common motif in enzyme inhibitors and receptor modulators . The dicyclopropylmethyl group introduces significant steric bulk and lipophilicity, which can enhance target binding affinity and metabolic stability compared to smaller substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Introduction of the dicyclopropylmethyl group: This step involves the alkylation of the pyrazole ring at the 3-position using a suitable dicyclopropylmethyl halide in the presence of a base such as potassium carbonate.

Amination at the 5-position:

Industrial Production Methods

Industrial production of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, while the dicyclopropylmethyl group can undergo electrophilic substitution.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Formation of corresponding pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The 3-position substituent profoundly influences molecular weight, solubility, and lipophilicity. Key comparisons include:

Compound Name	Substituent at 3-Position	Molecular Weight	Key Physicochemical Features
3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine	Dicyclopropylmethyl	~219 g/mol*	High lipophilicity, steric bulk
4-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	Trifluoromethyl + 4-fluorophenyl	229.12 g/mol	Enhanced electronegativity, moderate bulk
3-(Methylthio)-1H-pyrazol-5-amine	Methylthio	129.18 g/mol	Moderate polarity, lower molecular weight
3-Methyl-1-phenyl-1H-pyrazol-5-amine	Methyl	173.22 g/mol	Compact, low steric hindrance
3-(1-Benzylpiperidin-3-yl)-1H-pyrazol-5-amine	Benzylpiperidinyl	256.34 g/mol	High complexity, potential for CNS penetration

*Estimated based on structural analogs.

• Steric Effects : The bicyclic structure of dicyclopropylmethyl may restrict conformational flexibility, favoring selective binding to rigid enzyme pockets .

Biological Activity

3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of its biological activity, including synthesis methods, interaction studies, and comparisons with structurally similar compounds.

Chemical Structure and Properties

The compound is characterized by a pyrazole ring substituted at the 5-position with an amine group and a dicyclopropylmethyl group at the 3-position. Its molecular formula is $C_{12}H_{16}N_{4}$, with a molecular weight of approximately 216.28 g/mol. The presence of nitrogen atoms in the pyrazole ring contributes to its reactivity and potential biological activity.

Biological Activities

Research indicates that compounds containing pyrazole moieties, such as 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine, exhibit diverse biological activities. These include:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit specific cancer cell lines by targeting metabolic pathways crucial for tumor growth. For instance, compounds with similar structures have been shown to inhibit lactate dehydrogenase (LDH), an enzyme involved in cancer metabolism, leading to reduced cell proliferation in glycolytic cancer cells such as MiaPaCa-2 and A673 .
• Antibacterial Properties : Some derivatives of pyrazole compounds have demonstrated antibacterial activity against Gram-positive and Gram-negative bacteria, indicating potential applications in treating infections .
• Enzyme Inhibition : There is evidence suggesting that 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine may act as an inhibitor for certain enzymes relevant to disease processes, although specific data on this compound's enzymatic targets are still under investigation .

Synthesis Methods

The synthesis of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine can be achieved through various chemical pathways. Common methods include:

• One-pot Reactions : Utilizing condensation reactions followed by reduction steps can yield high purity products efficiently.
• Multi-step Synthesis : Involves the formation of intermediates that are subsequently converted into the final product through established organic reactions.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine, it is useful to compare it with structurally similar compounds. Below is a table summarizing key features:

Compound Name	Structural Features	Unique Aspects
3-Cyclopropyl-1H-pyrazol-5-amine	Contains cyclopropyl group	Exhibits different biological activity profiles
5-Cyclopropyl-1H-pyrazol-3-amine	Substituted at the 5-position	Potentially different reactivity due to position
3-Amino-5-cyclobutyl-1H-pyrazole	Cyclobutyl group instead of dicyclopropyl	May offer distinct pharmacological properties
3-Methyl-1H-pyrazol-5-amines	Methyl substitution at the 3-position	Variations in solubility and bioavailability

The unique substitution pattern of 3-(Dicyclopropylmethyl)-1H-pyrazol-5-amine may lead to different biological activities compared to these analogs. Further research into these relationships could optimize therapeutic efficacy.

Case Studies

Recent studies have focused on evaluating the biological effects of pyrazole derivatives:

• In Vitro Studies : Research has shown that certain pyrazole derivatives can significantly inhibit cell growth in cancer cell lines, suggesting their potential as therapeutic agents .
• Animal Models : In vivo studies have indicated that some pyrazole compounds can reduce tumor growth in mouse models, highlighting their relevance in cancer treatment .